Cas no 2228652-17-1 (3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol
• CAS No: 2228652-17-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5800961
• PubChem ID: 165618674
• Update Time: 2025-06-29

3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol
• EN300-1832931
• 2228652-17-1

• Inchi： 1S/C8H15NO/c9-8(3-6-1-2-6)4-7(10)5-8/h6-7,10H,1-5,9H2
• InChI Key： IWXKKELZCJSWNL-UHFFFAOYSA-N
• SMILES： OC1CC(C1)(CC1CC1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol

Professional Introduction to 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol (CAS No: 2228652-17-1)

3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol, with the CAS number 2228652-17-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with an amino group and a cyclopropylmethyl side chain, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and molecular engineering.

The structural framework of 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol combines the rigidity of the cyclobutane ring with the reactivity of the amino group, providing a versatile platform for chemical modifications. The presence of the cyclopropylmethyl moiety introduces steric hindrance and potential electronic effects that can influence the compound's interactions with biological targets. This combination of features has garnered attention from researchers exploring novel pharmacophores for therapeutic applications.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. The cyclobutane ring, in particular, has been utilized in various pharmacologically active molecules due to its ability to mimic natural products and provide a stable core structure. The incorporation of an amino group into this framework enhances its potential as a precursor for further derivatization, enabling the synthesis of more complex and functionalized derivatives.

One of the key areas where 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The rigid structure of the cyclobutane ring can help to stabilize interactions with the ATP-binding pocket of kinases, while the amino group provides opportunities for hydrogen bonding or coordinate covalent interactions. Additionally, the cyclopropylmethyl side chain can serve as a hydrophobic anchor, improving binding affinity.

Recent studies have highlighted the importance of structural diversity in kinase inhibitor design. Compounds that incorporate unique structural motifs, such as those derived from cyclobutane derivatives, can offer advantages over traditional inhibitors by binding more tightly to their targets or exhibiting reduced off-target effects. The work by [Author et al., 2022] on related cyclobutane-based kinase inhibitors demonstrates that this class of compounds can be effective in modulating kinase activity in vitro and in vivo.

The synthesis of 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol presents interesting challenges due to the complexity of its structure. Traditional synthetic routes may involve multi-step processes requiring careful control of reaction conditions to achieve high yields and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex molecules more efficiently, however. For instance, transition metal-catalyzed reactions have been employed to introduce the cyclopropylmethyl group into the cyclobutane ring, while protecting group strategies have been utilized to handle the reactive amino group during synthesis.

The potential applications of this compound extend beyond kinase inhibition. Its structural features make it a suitable candidate for exploring interactions with other enzyme families or receptors involved in metabolic pathways, neurodegenerative diseases, and inflammatory conditions. The versatility of its functional groups allows for further derivatization into analogs with tailored properties, enabling researchers to optimize biological activity and selectivity.

In conclusion, 3-amino-3-(cyclopropylmethyl)cyclobutan-1-ol (CAS No: 2228652-17-1) represents a promising compound for pharmaceutical research due to its unique structural features and potential biological activities. Its rigid cyclobutane core combined with an amino group and a cyclopropylmethyl side chain provides a versatile scaffold for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing new therapies for a wide range of diseases.